Cas no 21124-40-3 (2-amino-2-(thiophen-2-yl)acetic acid)

2-amino-2-(thiophen-2-yl)acetic acid structure

21124-40-3 structure

Product Name:2-amino-2-(thiophen-2-yl)acetic acid

CAS No:21124-40-3

MF:C₆H₇NO₂S

MW:157.190280199051

MDL:MFCD00005449

CID:88247

PubChem ID:89435

Update Time:2025-04-18

2-amino-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Thiophen-2-yl)glycine
- 2-amino-2-(thiophen-2-yl)acetic acid
- AMINO-THIOPHEN-2-YL-ACETIC ACID
- &#x3B1
- -(2-thienyl)glycine
- 1H-Pyrrole-2-aceticacid,a-amino
- AMINO-PYRROL-2-YL-ACETIC ACID
- alpha-(2-Thienyl)glycine
- alpha-Amino-2-thiopheneacetic acid
- 2-Amino-2-(2-Thienyl)acetic acid
- DL-2-Amino-2-thien-2-ylacetic acid
- 2-Thienylglycine
- Z803154920
- DL- alpha -Amino-2-thiopheneacetic acid
- EINECS 244-225-4
- EN300-100775
- MFCD00078081
- SY254990
- DL-+/--Amino-2-thiopheneacetic acid
- BB 0216578
- DL-alpha-Amino-2-thiopheneacetic acid, 97%
- FT-0638095
- 2-amino-2-thiophen-2-ylacetic acid
- CHEMBL382570
- NS00050972
- 2-(2-thienyl)glycine
- DL-alpha-Amino-2-thiopheneacetic acid
- PD180288
- (-)-alpha-Amino-2-thiopheneacetic acid
- AKOS001476013
- AB00429
- 2-Thiopheneacetic acid, alpha-amino-
- AMINO-THIOPHEN-2-YL-ACETICACID
- (-)-2-Thienylglycine
- 4L-313S
- 2-Thiopheneacetic acid,a-amino-
- AB03043
- BDBM50179734
- 2-Thiopheneacetic acid, .alpha.-amino-, (.+/-.)-
- (2R)-2-amino-2-thiophen-2-ylacetic acid
- (S)-2-Amino-2-(2-thienyl)acetic Acid
- Amino(2-thienyl)acetic acid
- DTXSID20875656
- Amino(2-thienyl)acetic acid #
- SY014049
- SY239479
- J-013866
- WAA12440
- Dl-Alpha-Aminothiophene-2-Acetic Acid
- 21124-40-3
- 4052-59-9
- FT-0658449
- A50311
- SCHEMBL891673
- CS-0307913
- (R)-2-Amino-2-(2-thienyl)acetic Acid
- MFCD00079612
- 2-Thiopheneacetic acid, alpha-amino-, (-)-
- FT-0601968
- AB02992
- MFCD00005449
- 2-Thiopheneacetic acid, .alpha.-amino-, (-)-
- EINECS 223-758-6
- amino(thiophen-2-yl)acetic acid
- DA-60994
- (R)-2-(2-THIENYL)-GLYCINE
- STK135686
- (S)-2-(2-THIENYL)-GLYCINE
- DB-045488
- BBL020456
- MDL： MFCD00005449
- Inchi： 1S/C6H7NO2S/c7-5(6(8)9)4-2-1-3-10-4/h1-3,5H,7H2,(H,8,9)
- InChI Key： XLMSKXASROPJNG-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(C(=O)O)N

Computed Properties

Exact Mass: 157.02000
Monoisotopic Mass: 157.019749
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -1.4
Topological Polar Surface Area: 67.8

Experimental Properties

Color/Form: White powder2. density (g/ml, 25/4 ℃)
Density: 1.418
Melting Point: 233 ºC
Boiling Point: 311.8 °C at 760 mmHg
Flash Point: 142.4 °C
Refractive Index: 1.627
PSA: 91.56000
LogP: 1.53280

2-amino-2-(thiophen-2-yl)acetic acid Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S22; S24/25
FLUKA BRAND F CODES：10
Risk Phrases：R36/37/38
Storage Condition：2-8°C

2-amino-2-(thiophen-2-yl)acetic acid Pricemore >>

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